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Compound of Interest

Compound Name: Endothall

Cat. No.: B15576011 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for handling Endothall in a laboratory setting. Below

you will find troubleshooting guides and frequently asked questions to improve the stability and

solubility of Endothall in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Endothall and what is its primary mechanism of action?

Endothall (7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid) is a dicarboxylic acid derivative

used as a selective contact herbicide.[1][2] In a research context, it is primarily known as a

potent inhibitor of Protein Phosphatase 2A (PP2A), a key serine/threonine phosphatase

involved in numerous cellular processes.[3][4] Its inhibitory action on PP2A disrupts various

signaling pathways that control cell growth, division, and apoptosis.[4]

Q2: What are the basic chemical and physical properties of Endothall?

Endothall is a white, odorless crystalline solid.[5] It is a dicarboxylic acid, and its properties can

be influenced by the pH of the solution. Key properties are summarized in the table below.

Q3: In which solvents is Endothall soluble?

Endothall has good solubility in water and several organic solvents.[5][6] However, its solubility

in aqueous solutions can be pH-dependent. The dipotassium salt of endothall is readily
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soluble in water.[7] For preparing stock solutions for in vitro studies, organic solvents like

DMSO and ethanol are commonly used.[6]

Q4: How should I store Endothall powder and stock solutions?

Solid Endothall should be stored at -20°C for long-term stability.[6] Stock solutions prepared in

organic solvents like DMSO should also be stored at -20°C, preferably in small aliquots to

avoid repeated freeze-thaw cycles. Aqueous solutions of Endothall are not recommended for

storage for more than one day.[6] Liquid formulations should be stored at or above 0°C to

prevent crystallization.[8]

Q5: Is Endothall stable under normal laboratory conditions?

Endothall is stable to light and in weak acidic and alkaline media.[7] It is also stable at

temperatures up to approximately 90°C, above which it slowly converts to its anhydride form.[7]

Hydrolysis is not a significant degradation pathway under typical environmental pH conditions.

[2]

Quantitative Data Summary
The following tables provide a summary of Endothall's key properties for easy reference.

Table 1: Physical and Chemical Properties of Endothall

Property Value Reference(s)

Molecular Formula C₈H₁₀O₅ [9]

Molecular Weight 186.16 g/mol [9]

Melting Point 144 °C (decomposes) [7]

pKa₁ 3.4 [10]

pKa₂ 6.7 [10]

Table 2: Solubility of Endothall at 20°C
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Solvent Solubility Reference(s)

Water 100,000 mg/L [10]

Acetone 7.0 g/100 g [5]

Methanol 28 g/100 g [5]

Benzene 0.01 g/100 g [5]

Dioxane 76 g/kg [5]

Isopropanol 17 g/kg [5]

Diethyl ether 1 g/kg [5]

DMSO ~15 mg/mL [6]

Ethanol ~15 mg/mL [6]

PBS (pH 7.2) ~0.2 mg/mL [6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Endothall Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of Endothall for use in

cell culture and other in vitro assays.

Materials:

Endothall (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Pre-weighing Preparation: In a chemical fume hood, allow the container of solid Endothall to
equilibrate to room temperature before opening to prevent condensation.

Weighing Endothall: Carefully weigh out 1.86 mg of Endothall powder on an analytical

balance and transfer it to a sterile tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the Endothall.

Mixing: Vortex the solution thoroughly until all the solid has dissolved. Gentle warming in a

water bath (up to 37°C) can aid dissolution if needed.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C.

Troubleshooting Guides
Issue: Endothall precipitates out of solution when diluted into an aqueous buffer (e.g., PBS or

cell culture media).

This is a common issue when diluting a stock solution prepared in an organic solvent into an

aqueous medium.

Troubleshooting Workflow
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Precipitation Observed
Upon Dilution

Is the final concentration
of Endothall too high?

Is the final DMSO
concentration >1%?

No

Lower the final working
concentration of Endothall.

Yes

Was the stock solution
added too quickly?

No

Perform serial dilutions in
the aqueous buffer.

Yes

Is the buffer pH
optimal?

No

Add stock solution dropwise
while vortexing the buffer.

Yes

Adjust buffer pH to be slightly
basic (pH > 7) to increase

solubility of the dicarboxylate form.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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